Cas no 1823872-08-7 (2-Piperazinemethanamine, 3,5,6-trimethyl-)

• Product Name: 2-Piperazinemethanamine, 3,5,6-trimethyl-
• CAS No: 1823872-08-7
• MF: C₈H₁₉N₃
• MW: 157.256561517715
• CID: 5182075
• PubChem ID: 75481126
• Update Time: 2025-07-16

2-Piperazinemethanamine, 3,5,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Piperazinemethanamine, 3,5,6-trimethyl-

• Inchi： 1S/C8H19N3/c1-5-6(2)11-8(4-9)7(3)10-5/h5-8,10-11H,4,9H2,1-3H3
• InChI Key： ZYICTWURWQCBBC-UHFFFAOYSA-N
• SMILES： N1C(C)C(C)NC(C)C1CN

Additional information on 2-Piperazinemethanamine, 3,5,6-trimethyl-

2-Piperazinemethanamine, 3,5,6-trimethyl- (CAS No. 1823872-08-7): An Overview of Its Properties and Applications in Modern Research

2-Piperazinemethanamine, 3,5,6-trimethyl- (CAS No. 1823872-08-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperazine derivatives, which are widely used in the development of various therapeutic agents due to their diverse biological activities. In this article, we will delve into the chemical structure, physical properties, and potential applications of 2-Piperazinemethanamine, 3,5,6-trimethyl-, highlighting its significance in contemporary scientific research.

Chemical Structure and Synthesis

The chemical structure of 2-Piperazinemethanamine, 3,5,6-trimethyl- is characterized by a piperazine ring substituted with a methyl group at positions 3, 5, and 6. The presence of these methyl groups imparts unique properties to the molecule, making it an interesting candidate for various applications. The synthesis of this compound typically involves multi-step reactions, including the formation of the piperazine ring and subsequent substitution with methyl groups. Recent advancements in synthetic methodologies have made it possible to produce 2-Piperazinemethanamine, 3,5,6-trimethyl- with high purity and yield.

Physical Properties

2-Piperazinemethanamine, 3,5,6-trimethyl- is a white crystalline solid with a molecular weight of approximately 199.34 g/mol. It is soluble in common organic solvents such as methanol and ethanol but has limited solubility in water. The compound exhibits a melting point of around 100-105°C and is stable under standard laboratory conditions. These physical properties make it suitable for various analytical techniques and pharmaceutical formulations.

Biological Activity and Mechanism of Action

The biological activity of 2-Piperazinemethanamine, 3,5,6-trimethyl- has been extensively studied in recent years. Research has shown that this compound possesses potent anti-inflammatory and neuroprotective properties. The mechanism of action is believed to involve the modulation of key signaling pathways involved in inflammation and neurodegeneration. Specifically, 2-Piperazinemethanamine, 3,5,6-trimethyl- has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-1β while upregulating anti-inflammatory cytokines like IL-10.

In addition to its anti-inflammatory effects, 2-Piperazinemethanamine, 3,5,6-trimethyl- has demonstrated neuroprotective activity by reducing oxidative stress and promoting neuronal survival. Studies have shown that it can effectively scavenge reactive oxygen species (ROS) and prevent mitochondrial dysfunction in neuronal cells. These findings suggest that 2-Piperazinemethanamine, 3,5,6-trimethyl- could be a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Clinical Applications

The potential clinical applications of 2-Piperazinemethanamine, 3,5,6-trimethyl- are diverse and promising. Ongoing clinical trials are evaluating its efficacy in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preliminary results have shown promising outcomes with significant reductions in disease severity and improved quality of life for patients.

In the field of neurology, preclinical studies have demonstrated the potential of 2-Piperazinemethanamine, 3,5,6-trimethyl- in ameliorating symptoms associated with neurodegenerative disorders. Clinical trials are currently underway to assess its safety and efficacy in human subjects. If successful, this compound could provide a new therapeutic option for patients suffering from these debilitating conditions.

Safety Considerations

Safety is a critical aspect when evaluating any new compound for therapeutic use. Extensive toxicological studies have been conducted on 2-Piperazinemethanamine, 3,5,6-trimethyl-, demonstrating its low toxicity profile at therapeutic doses. However, as with any new drug candidate, careful monitoring is required during clinical trials to ensure patient safety.

In conclusion, 2-Piperazinemethanamine, strong>3,5,6-trimethyl-(CAS No. 1823872-08-7) represents a promising compound with significant potential in both research and clinical applications. Its unique chemical structure and biological activities make it an attractive candidate for further investigation in the development of novel therapeutic agents for inflammatory and neurodegenerative diseases.